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Compound of Interest

Compound Name: 3,7-Di-O-methylducheside A

Cat. No.: B172710 Get Quote

Unveiling 3,7-Di-O-methylducheside A: A
Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Introduction

3,7-Di-O-methylducheside A is a complex natural product with limited characterization in

publicly available scientific literature. This technical guide consolidates the currently available

data on its physical and chemical properties, while also drawing connections to structurally

related compounds to provide a broader context for future research. Due to the scarcity of

published studies, this document will highlight the significant gaps in our understanding of this

molecule, particularly concerning its biological activity and mechanisms of action.

Chemical and Physical Properties
Precise experimental data for 3,7-Di-O-methylducheside A is largely unavailable. However,

by cross-referencing its CAS number with chemical databases, some key properties have been

identified or predicted.
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Property Value Source/Notes

CAS Number 136133-08-9

Alternative Name

Ellagic acid 7-O-beta-D-

xylopyranoside-2,3,8-trimethyl

ether

Molecular Formula C22H20O12

Molecular Weight 476.39 g/mol

Predicted Density 1.625 g/cm³

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Spectral Data (NMR, IR, MS) Data not available

Structural Context and Related Compounds
3,7-Di-O-methylducheside A belongs to the family of ellagitannins, which are hydrolyzable

tannins derived from the oxidative coupling of gallic acid. Its core structure is based on

ducheside A. Understanding the relationship between these compounds can provide insights

into potential biosynthetic pathways and biological activities.
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Figure 1. Structural relationship of Ducheside A and its methylated derivatives.

Potential Natural Sources
While the direct isolation of 3,7-Di-O-methylducheside A has not been documented, the

related compound, 3-O-Methylducheside A, has been isolated from Potentilla argentea (silver
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cinquefoil). This suggests that Potentilla species and other related plants in the Rosaceae

family may be potential sources for 3,7-Di-O-methylducheside A.

Biological Activity and Signaling Pathways
There is currently no published research on the biological activity or potential signaling pathway

interactions of 3,7-Di-O-methylducheside A. However, the parent compound, ellagic acid, and

other related ellagitannins are known to exhibit a wide range of biological effects, including

antioxidant, anti-inflammatory, and anti-proliferative activities. Future research is needed to

determine if 3,7-Di-O-methylducheside A shares any of these properties.

Experimental Protocols
Detailed experimental protocols for the isolation, purification, synthesis, or biological evaluation

of 3,7-Di-O-methylducheside A are not available in the current scientific literature.

General Isolation Strategy for Related Compounds from
Potentilla species
The following is a generalized workflow for the isolation of flavonoid glycosides and tannins

from plant material, which could be adapted for the search for 3,7-Di-O-methylducheside A in

Potentilla argentea.
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Dried Plant Material
(e.g., Potentilla argentea)

Extraction
(e.g., with Methanol or Ethanol)

Filtration and Concentration

Solvent-Solvent Partitioning
(e.g., with n-hexane, ethyl acetate, n-butanol)

Column Chromatography
(e.g., Silica Gel, Sephadex LH-20)

Preparative HPLC

Structure Elucidation
(NMR, MS, etc.)
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Figure 2. A general experimental workflow for isolating natural products from plant sources.

Conclusion and Future Directions
3,7-Di-O-methylducheside A remains a poorly characterized natural product. The information

presented in this guide represents the extent of currently available data. There is a clear need

for further research to isolate or synthesize this compound in sufficient quantities for

comprehensive characterization. Future studies should focus on:
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Isolation and Purification: Targeted phytochemical investigation of Potentilla species.

Structure Elucidation: Complete NMR, high-resolution mass spectrometry, and X-ray

crystallography studies.

Biological Screening: Evaluation of its antioxidant, anti-inflammatory, anti-cancer, and other

potential therapeutic activities.

Mechanism of Action Studies: If biological activity is identified, elucidation of the underlying

signaling pathways.

This technical guide serves as a foundational document to stimulate and guide future research

into the chemical and biological properties of 3,7-Di-O-methylducheside A.

To cite this document: BenchChem. [Physical and chemical properties of 3,7-Di-O-
methylducheside A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b172710#physical-and-chemical-properties-of-3-7-di-
o-methylducheside-a]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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